Cas no 1448074-61-0 (1-(4-chlorophenyl)methyl-3-4-(4-methoxypiperidin-1-yl)phenylurea)

• Product Name: 1-(4-chlorophenyl)methyl-3-4-(4-methoxypiperidin-1-yl)phenylurea
• CAS No: 1448074-61-0
• MF: C₂₀H₂₄ClN₃O₂
• MW: 373.876463890076
• CID: 6275786
• PubChem ID: 71809706
• Update Time: 2025-05-22

1-(4-chlorophenyl)methyl-3-4-(4-methoxypiperidin-1-yl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)methyl-3-4-(4-methoxypiperidin-1-yl)phenylurea
• 1-(4-chlorobenzyl)-3-(4-(4-methoxypiperidin-1-yl)phenyl)urea
• 1448074-61-0
• AKOS024565265
• 1-[(4-CHLOROPHENYL)METHYL]-3-[4-(4-METHOXYPIPERIDIN-1-YL)PHENYL]UREA
• F6442-5614

• Inchi： 1S/C20H24ClN3O2/c1-26-19-10-12-24(13-11-19)18-8-6-17(7-9-18)23-20(25)22-14-15-2-4-16(21)5-3-15/h2-9,19H,10-14H2,1H3,(H2,22,23,25)
• InChI Key： QYHIAIONHGBVAP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(NC1C=CC(=CC=1)N1CCC(CC1)OC)=O

Computed Properties

• Exact Mass: 373.1557047g/mol
• Monoisotopic Mass: 373.1557047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 53.6Ų

Additional information on 1-(4-chlorophenyl)methyl-3-4-(4-methoxypiperidin-1-yl)phenylurea

Research Briefing on 1-(4-chlorophenyl)methyl-3-4-(4-methoxypiperidin-1-yl)phenylurea (CAS: 1448074-61-0)

The compound 1-(4-chlorophenyl)methyl-3-4-(4-methoxypiperidin-1-yl)phenylurea (CAS: 1448074-61-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and mechanisms of action.

Recent studies have highlighted the role of this urea derivative as a potent modulator of specific biological pathways. Its structural features, including the 4-methoxypiperidin-1-yl moiety, contribute to its unique binding affinity towards target proteins involved in inflammatory and oncogenic processes. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with key enzymes, revealing promising inhibitory effects.

In vitro and in vivo experiments have demonstrated the compound's efficacy in reducing tumor growth and inflammation markers. A 2023 study published in the Journal of Medicinal Chemistry reported a significant reduction in tumor volume in murine models treated with this compound, attributed to its selective inhibition of kinase activity. These findings position it as a candidate for further preclinical development.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic profile. Recent pharmacokinetic studies indicate moderate bioavailability and rapid metabolism, necessitating structural modifications or formulation strategies to enhance its therapeutic potential. Collaborative efforts between academic and industrial researchers are underway to address these limitations.

In conclusion, 1-(4-chlorophenyl)methyl-3-4-(4-methoxypiperidin-1-yl)phenylurea represents a promising scaffold for drug development. Ongoing research aims to refine its properties and explore its applications in treating complex diseases, marking an exciting frontier in chemical biology.